Cas no 1424941-66-1 (4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1424941-66-1
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• MDL: MFCD23699368
• CID: 4781552
• Update Time: 2025-06-29

4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

• MDL： MFCD23699368
• Inchi： 1S/C10H13ClN4/c1-6(2)4-7-8-9(11)12-5-13-10(8)15(3)14-7/h5-6H,4H2,1-3H3
• InChI Key： PEPTVDCZWBRHJG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C)N=C2CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6

Additional information on 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

Comprehensive Overview of 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1424941-66-1)

4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1424941-66-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

The molecular structure of 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine features a chloro substituent at the 4-position and an isobutyl group at the 3-position, which contribute to its lipophilicity and binding affinity. These characteristics make it a promising candidate for drug discovery, especially in the development of small-molecule therapeutics. Recent studies have explored its role in modulating specific enzymatic pathways, aligning with current trends in precision medicine and personalized healthcare.

In the context of AI-driven drug discovery, 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine has been a subject of computational modeling and virtual screening. The rise of machine learning in chemistry has enabled researchers to predict its interactions with biological targets more efficiently, reducing the time and cost associated with traditional drug development. This aligns with the increasing popularity of searches like "AI in pharmaceutical research" and "computational chemistry tools."

Another area of interest is the compound's potential in sustainable chemistry. With the global push toward greener synthetic methods, scientists are investigating eco-friendly routes to synthesize pyrazolopyrimidine derivatives. This resonates with frequently searched topics such as "green chemistry innovations" and "sustainable drug synthesis," highlighting the compound's relevance in modern scientific discourse.

From a commercial perspective, 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 1424941-66-1 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in laboratory settings.

In summary, 4-Chloro-3-isobutyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine represents a versatile scaffold with broad applicability in medicinal chemistry and beyond. Its structural features, combined with advancements in computational drug design and sustainable synthesis, position it as a compound of enduring scientific and commercial value. As research continues to unfold, this molecule is likely to remain at the forefront of innovation in heterocyclic chemistry.